Cas no 102943-13-5 (6-propan-2-ylazulene)
6-propan-2-ylazulene structure
Product Name:6-propan-2-ylazulene
CAS No:102943-13-5
MF:C13H14
MW:170.250263690948
CID:1133446
PubChem ID:13849082
Update Time:2025-04-20
6-propan-2-ylazulene Chemical and Physical Properties
Names and Identifiers
-
- 6-propan-2-ylazulene
- 6-isopropylazulene
- ACMC-20m5w0
- 6-isopropyl-azulene
- AGN-PC-00O7NX
- Azulene, 6-(1-methylethyl)-
- 6-Isopropyl-azulen
- CTK0G7310
- 6-isopropylazulene; ACMC-20m5w0; 6-isopropyl-azulene; AGN-PC-00O7NX; Azulene, 6-(1-methylethyl)-; 6-Isopropyl-azulen; CTK0G7310;
- 6-Isopropylazulen
- DTXSID70551190
- 6-(Propan-2-yl)azulene
- 102943-13-5
-
- Inchi： 1S/C13H14/c1-10(2)11-6-8-12-4-3-5-13(12)9-7-11/h3-10H,1-2H3
- InChI Key： BBGWKYCWKNERBV-UHFFFAOYSA-N
- SMILES： C(C)(C)C1C=CC2=CC=CC2=CC=1
Computed Properties
- Exact Mass: 170.10955g/mol
- Monoisotopic Mass: 170.10955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 170.25g/mol
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
6-propan-2-ylazulene Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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